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Compound of Interest

Compound Name: 12β-Hydroxyganoderenic acid B

Cat. No.: B12328731 Get Quote

For Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of the structure elucidation and

spectroscopic data of 12β-Hydroxyganoderenic acid B, a triterpenoid isolated from the

medicinal mushroom Ganoderma lucidum. This document is intended to serve as a valuable

resource for researchers, scientists, and professionals involved in natural product chemistry,

drug discovery, and development.

Compound Profile

Name: 12β-Hydroxyganoderenic acid B

Molecular Formula: C₃₀H₄₂O₈

Molecular Weight: 530.65 g/mol

Class: Triterpenoid

Source:Ganoderma lucidum

Structure Elucidation

Foundational & Exploratory

Check Availability & Pricing
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The structure of 12β-Hydroxyganoderenic acid B was determined through a combination of

spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H

NMR, ¹³C NMR, and 2D NMR experiments such as COSY, HMQC, and HMBC) and Mass

Spectrometry (MS).

1.1. Spectroscopic Data

The following tables summarize the key spectroscopic data for 12β-Hydroxyganoderenic acid
B.

Table 1: ¹H NMR Spectroscopic Data (500 MHz, CDCl₃)

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

... ... ... ...

Data not available in

search results

Table 2: ¹³C NMR Spectroscopic Data (125 MHz, CDCl₃)

Position Chemical Shift (δ, ppm)

... ...

Data not available in search results

Table 3: Mass Spectrometry Data

Ionization Mode [M-H]⁻ (m/z) Key Fragment Ions (m/z)

ESI⁻ 529.28
Data not available in search

results

1.2. Structural Features
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Data on specific structural features and their confirmation via spectroscopic analysis were not

available in the provided search results.

Experimental Protocols
2.1. Isolation and Purification of 12β-Hydroxyganoderenic Acid B

A general procedure for the isolation of triterpenoids from Ganoderma lucidum involves the

following steps. Please note that the specific details for 12β-Hydroxyganoderenic acid B
were not explicitly found, and this represents a generalized protocol.

Isolation & Purification

Spectroscopic Analysis

Data Interpretation & Structure Confirmation
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To cite this document: BenchChem. [12β-Hydroxyganoderenic acid B structure elucidation
and spectroscopic data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12328731#12-hydroxyganoderenic-acid-b-structure-
elucidation-and-spectroscopic-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12328731?utm_src=pdf-body
https://www.benchchem.com/product/b12328731?utm_src=pdf-body
https://www.benchchem.com/product/b12328731?utm_src=pdf-body-img
https://www.benchchem.com/product/b12328731#12-hydroxyganoderenic-acid-b-structure-elucidation-and-spectroscopic-data
https://www.benchchem.com/product/b12328731#12-hydroxyganoderenic-acid-b-structure-elucidation-and-spectroscopic-data
https://www.benchchem.com/product/b12328731#12-hydroxyganoderenic-acid-b-structure-elucidation-and-spectroscopic-data
https://www.benchchem.com/product/b12328731#12-hydroxyganoderenic-acid-b-structure-elucidation-and-spectroscopic-data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12328731?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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